Cas no 1808069-35-3 ([(2S)-1-Aminopropan-2-yl]diethylamine)

• Product Name: [(2S)-1-Aminopropan-2-yl]diethylamine
• CAS No: 1808069-35-3
• MF: C₇H₁₈N₂
• MW: 130.231221675873
• CID: 6165224
• PubChem ID: 7138527
• Update Time: 2025-05-19

[(2S)-1-Aminopropan-2-yl]diethylamine Chemical and Physical Properties

Names and Identifiers

• SCHEMBL20186677
• [(2S)-1-Aminopropan-2-yl]diethylamine
• EN300-189187
• 1808069-35-3
• AKOS026743564
• (S)-N2,N2-Diethylpropane-1,2-diamine

• Inchi： 1S/C7H18N2/c1-4-9(5-2)7(3)6-8/h7H,4-6,8H2,1-3H3/t7-/m0/s1
• InChI Key： JNFLSJUGIONDMJ-ZETCQYMHSA-N
• SMILES： N(CC)(CC)[C@@H](C)CN

Computed Properties

• Exact Mass: 130.146998583g/mol
• Monoisotopic Mass: 130.146998583g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 4
• Complexity: 59.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 29.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Tertiary amines

Additional information on [(2S)-1-Aminopropan-2-yl]diethylamine

Compound CAS No. 1808069-35-3: [(2S)-1-Aminopropan-2-yl]diethylamine

The compound with CAS No. 1808069-35-3, commonly referred to as [(2S)-1-Aminopropan-2-yl]diethylamine, is a significant molecule in the field of organic chemistry and pharmacology. This compound is a derivative of diethylamine, with a chiral center at the 2-position of the propanamine moiety. The S configuration at this chiral center imparts unique stereochemical properties, making it a valuable compound in asymmetric synthesis and drug development.

Recent studies have highlighted the potential of [(2S)-1-Aminopropan-2-yl]diethylamine in various applications, particularly in the synthesis of bioactive molecules. Researchers have demonstrated its utility as a chiral auxiliary in the construction of complex organic molecules, leveraging its ability to induce high enantioselectivity in key reactions. This property is particularly advantageous in the pharmaceutical industry, where the stereochemistry of molecules plays a critical role in their efficacy and safety.

The synthesis of [(2S)-1-Aminopropan-2-yl]diethylamine involves a multi-step process, often starting from readily available starting materials such as diethylamine and (R)- or (S)-alanine. The use of enzymatic resolutions or chiral catalysts has been reported to achieve high optical purity in the final product, ensuring its suitability for demanding applications in medicinal chemistry.

In terms of physical properties, [(2S)-1-Aminopropan-2-yl]diethylamine is typically a colorless liquid with a characteristic amine odor. It has a boiling point around 75°C under standard atmospheric pressure and is soluble in common organic solvents such as dichloromethane and ethyl acetate. Its chemical stability makes it suitable for use in various reaction conditions, including nucleophilic substitutions and reductions.

One of the most promising areas of research involving [(2S)-1-Aminopropan-2-yl]diethylamine is its application as an intermediate in the synthesis of peptide mimetics and bioisosteres. By incorporating this compound into peptide backbones, researchers have been able to design molecules with enhanced stability and bioavailability compared to natural peptides. This advancement has significant implications for drug delivery systems and therapeutic agents targeting chronic diseases such as cancer and neurodegenerative disorders.

Moreover, [(2S)-1-Aminopropan-2-yl]diethylamine has shown potential in agrochemical applications, particularly as a component in herbicides and fungicides. Its ability to modulate enzyme activity at specific sites makes it a valuable tool in developing environmentally friendly agricultural chemicals that minimize adverse effects on non-target organisms.

In conclusion, [(2S)-1-Aminopropan-2-yl]diethylamine (CAS No. 1808069-35-3) is a versatile compound with wide-ranging applications across multiple disciplines. Its unique stereochemical properties, combined with its chemical stability and reactivity, position it as an essential building block in modern organic synthesis. As research continues to uncover new avenues for its use, this compound is expected to play an increasingly important role in advancing both medicinal and agricultural sciences.